Cas no 129788-07-4 (Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester)

• Product Name: Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester
• CAS No: 129788-07-4
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• CID: 1224668
• PubChem ID: 14851207
• Update Time: 2025-08-05

Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester
• DB-416207
• 129788-07-4
• WZICLKPREVGMFK-UHFFFAOYSA-N
• W17826
• ethyl 2,4-dibromo-3-hydroxybenzoate
• SCHEMBL2903968
• ethyl2,4-dibromo-3-hydroxybenzoate

• Inchi： 1S/C9H8Br2O3/c1-2-14-9(13)5-3-4-6(10)8(12)7(5)11/h3-4,12H,2H2,1H3
• InChI Key： WZICLKPREVGMFK-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(=O)OCC)Br)O

Computed Properties

• Exact Mass: 321.88394
• Monoisotopic Mass: 321.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester

Benzoic Acid, 2,4-Dibromo-3-Hydroxy-, Ethyl Ester (CAS No. 129788-07-4)

Benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester, also known by its CAS number 129788-07-4, is a chemical compound with a unique structure and diverse applications. This compound belongs to the class of benzoic acids and is characterized by the presence of bromine atoms at positions 2 and 4 on the benzene ring, a hydroxyl group at position 3, and an ethyl ester functional group. Its molecular formula is C₁₀H₉Br₂O₃, and its molecular weight is approximately 355.0 g/mol.

The synthesis of benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester typically involves multi-step reactions. The starting material is often bromobenzene or a derivative thereof, which undergoes bromination at specific positions to introduce the bromine atoms. The hydroxyl group is introduced through hydroxylation or substitution reactions, while the ethyl ester group is added via esterification with ethanol or its derivatives. The exact synthetic pathway may vary depending on the desired regioselectivity and yield.

CAS No. 129788-07-4 has been studied for its potential applications in various fields. Recent research has focused on its role in pharmaceuticals, where it has shown promise as a precursor for bioactive compounds. For instance, studies have explored its use in drug design for targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In addition to pharmaceutical applications, benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester has also been investigated for its properties in materials science. Its brominated structure makes it a candidate for flame-retardant applications or as a building block for advanced polymers. Researchers have reported that incorporating this compound into polymer matrices can enhance thermal stability and mechanical properties.

The environmental impact of CAS No. 129788-07-4 has also been a topic of interest. Studies have examined its biodegradation rates under various conditions and its potential toxicity to aquatic organisms. These findings are crucial for determining safe handling practices and disposal methods to minimize ecological risks.

In conclusion, benzoic acid, 2,4-dibromo-3-hydroxy-, ethyl ester (CAS No. 129788-07-4) is a versatile compound with significant potential in multiple industries. Ongoing research continues to uncover new applications and optimize its synthesis pathways, ensuring its relevance in both academic and industrial settings.